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This document provides detailed application notes and protocols for determining and utilizing

the optimal concentration of flg22, a well-characterized microbe-associated molecular pattern

(MAMP), for inducing defense responses in tomato (Solanum lycopersicum) cell cultures and

tissues. These guidelines are intended to assist researchers in the fields of plant biology,

pathology, and drug discovery in designing and executing robust and reproducible experiments.

The flagellin-derived peptide flg22 is recognized by the tomato FLAGELLIN-SENSING 2 (FLS2)

receptor, initiating a cascade of downstream signaling events that constitute pattern-triggered

immunity (PTI).[1][2] Key PTI responses include the production of reactive oxygen species

(ROS), activation of mitogen-activated protein kinase (MAPK) cascades, and transcriptional

reprogramming leading to the expression of defense-related genes.[1][2] The optimal flg22

concentration can vary depending on the specific tomato variety, tissue type, and the particular

downstream response being measured.
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Data Presentation: flg22 Concentration and
Observed Responses in Tomato
The following tables summarize quantitative data from various studies on the effects of different

flg22 concentrations on tomato. This information can serve as a guide for selecting a starting

concentration range for your specific experimental setup.

Table 1: flg22 Concentration and Reactive Oxygen Species (ROS) Burst

flg22
Concentration

Plant Material Assay Type
Key
Observations

Reference

100 nM Leaf discs
Luminol-based

ROS assay

Induced a

significant ROS

burst in various

tomato

accessions.

[3][4]

1 µM Leaf discs
Luminol-based

ROS assay

Elicited a strong

ROS burst.
[5]

10 nM - 1 µM Leaf discs
Luminol-based

ROS assay

Commonly

reported range

for inducing ROS

burst in literature.

[6]

100 nM Roots
Luminol-based

ROS assay

Elicited a

stronger ROS

burst compared

to higher

concentrations in

some

developmental

zones.

[5]

Table 2: flg22 Concentration and Gene Expression
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flg22
Concentration

Plant Material
Genes of
Interest

Key
Observations

Reference

1 µM Seedlings pFRK1::GUS

Induced reporter

gene expression,

although lower

than some other

treatments.

[7]

1 µM Plants (in light)
Various defense

genes

Required for

rapid expression

of approximately

30% of flg22-

induced genes.

[8]

Not specified Leaves Fls3
Induced gene

expression.
[2]

Table 3: flg22 Concentration and Seedling Growth Inhibition

flg22
Concentration

Plant Material
Assay
Duration

Key
Observations

Reference

2.5 µM Seedlings Not specified

Used to assess

functional FLS2

constructs in a

growth inhibition

assay.

[9]

Not specified Seedlings 8-12 days

A common assay

to measure PTI

responses.

[7][10]

Mandatory Visualizations
The following diagrams illustrate the key signaling pathway and a general experimental

workflow.
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Caption: flg22 signaling pathway in tomato cells.
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Start: Prepare Tomato
Cell Culture/Tissue

Prepare flg22 Stock Solution
(e.g., 1 mM in sterile water)

Design Dose-Response Experiment
(e.g., 10 nM, 100 nM, 1 µM, 5 µM, 10 µM)

Treat Cells/Tissues with
different flg22 concentrations

Incubate for a Defined Period
(e.g., 30 min for ROS, 6h for gene expression)

Measure Desired Response
(ROS Burst, Gene Expression, etc.)

Analyze Data and Plot
Dose-Response Curve

Determine Optimal Concentration
(e.g., EC50 or concentration for maximal response)

Proceed with Optimized
Concentration for Further Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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